Cas no 338954-69-1 (5-(4-Chlorophenyl)-2-(4-fluorophenoxy)pyridine-3-carbonitrile)

• Product Name: 5-(4-Chlorophenyl)-2-(4-fluorophenoxy)pyridine-3-carbonitrile
• CAS No: 338954-69-1
• MF: C₁₈H₁₀ClFN₂O
• MW: 324.736206531525
• CID: 6786932
• PubChem ID: 1479111
• Update Time: 2025-06-13

5-(4-Chlorophenyl)-2-(4-fluorophenoxy)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(4-chlorophenyl)-2-(4-fluorophenoxy)pyridine-3-carbonitrile
• 5J-322S
• Oprea1_487947
• 5-(4-chlorophenyl)-2-(4-fluorophenoxy)nicotinonitrile
• AKOS005095123
• 338954-69-1
• 5-(4-Chlorophenyl)-2-(4-fluorophenoxy)pyridine-3-carbonitrile

• Inchi： 1S/C18H10ClFN2O/c19-15-3-1-12(2-4-15)14-9-13(10-21)18(22-11-14)23-17-7-5-16(20)6-8-17/h1-9,11H
• InChI Key： SKVALXXZXBAXHB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CN=C(C(C#N)=C1)OC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 324.0465688g/mol
• Monoisotopic Mass: 324.0465688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 45.9Ų

Additional information on 5-(4-Chlorophenyl)-2-(4-fluorophenoxy)pyridine-3-carbonitrile

Comprehensive Overview of 5-(4-Chlorophenyl)-2-(4-fluorophenoxy)pyridine-3-carbonitrile (CAS No. 338954-69-1)

5-(4-Chlorophenyl)-2-(4-fluorophenoxy)pyridine-3-carbonitrile (CAS No. 338954-69-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine-carbonitrile core and substituted phenyl groups, is widely studied for its potential applications in drug discovery and material science. Its molecular structure combines a 4-chlorophenyl group and a 4-fluorophenoxy moiety, which contribute to its distinct chemical properties and reactivity.

In recent years, the demand for heterocyclic compounds like 5-(4-Chlorophenyl)-2-(4-fluorophenoxy)pyridine-3-carbonitrile has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in its role as a building block for designing novel kinase inhibitors and antimicrobial agents. The compound's nitrile functional group enhances its ability to participate in diverse chemical reactions, making it valuable for structure-activity relationship (SAR) studies.

One of the trending topics in organic synthesis is the development of sustainable methodologies for producing complex molecules like CAS No. 338954-69-1. Green chemistry approaches, such as catalyst-free reactions and microwave-assisted synthesis, are being explored to optimize its production. These methods align with the global push toward eco-friendly manufacturing, addressing concerns about waste reduction and energy efficiency.

The compound's physicochemical properties, including solubility, stability, and lipophilicity, are critical for its application in drug formulation. Recent studies highlight its potential in central nervous system (CNS) therapeutics, where its ability to cross the blood-brain barrier (BBB) is under investigation. This aligns with the growing focus on neurodegenerative disease treatments, a hot topic in biomedical research.

From an industrial perspective, 5-(4-Chlorophenyl)-2-(4-fluorophenoxy)pyridine-3-carbonitrile is also explored for its utility in advanced materials. Its aromatic system and electron-withdrawing groups make it a candidate for designing organic semiconductors and photovoltaic materials. This ties into the rising interest in renewable energy solutions and organic electronics.

Quality control and analytical characterization of CAS No. 338954-69-1 are essential for ensuring its reproducibility in research. Techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed. These methods address common queries about purity assessment and structural confirmation in synthetic chemistry.

In summary, 5-(4-Chlorophenyl)-2-(4-fluorophenoxy)pyridine-3-carbonitrile represents a multifaceted compound with broad applications. Its relevance to drug development, material science, and green chemistry positions it as a subject of ongoing innovation. As research advances, this compound is likely to play a pivotal role in addressing contemporary challenges in science and technology.